Cas no 139715-37-0 (1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl-)

• Product Name: 1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl-
• CAS No: 139715-37-0
• MF: C₂₂H₁₄FN₃
• MW: 339.365067958832
• CID: 1278667
• Update Time: 2024-08-03

1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl-

• Inchi： 1S/C22H14FN3/c23-16-12-10-15(11-13-16)21-14-19-18-8-4-5-9-20(18)24-22(19)26(25-21)17-6-2-1-3-7-17/h1-14H
• InChI Key： ZZBCTDWZIOKTHT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2=CC(C3=CC=C(F)C=C3)=NN(C3=CC=CC=C3)C=12

Computed Properties

• Exact Mass: 339.11732

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 515.2±60.0 °C(Predicted)
• PSA: 27.96
• pka: 4.87±0.20(Predicted)